Cas no 153953-03-8 (N-Cyano-1,3-dimethoxy-1,3-propanediimine)

• Product Name: N-Cyano-1,3-dimethoxy-1,3-propanediimine
• CAS No: 153953-03-8
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5170981
• Update Time: 2025-06-09

N-Cyano-1,3-dimethoxy-1,3-propanediimine Chemical and Physical Properties

Names and Identifiers

• Propanediimidic acid, N-cyano-, 1,3-dimethyl ester
• N-Cyano-1,3-dimethoxy-1,3-propanediimine

• Inchi： 1S/C6H9N3O2/c1-10-5(8)3-6(11-2)9-4-7/h8H,3H2,1-2H3
• InChI Key： JNLQUMUSZMOPGQ-UHFFFAOYSA-N
• SMILES： C(=NC#N)(OC)CC(=N)OC

Additional information on N-Cyano-1,3-dimethoxy-1,3-propanediimine

N-Cyano-1,3-dimethoxy-1,3-propanediimine (CAS No. 153953-03-8): A Comprehensive Overview

N-Cyano-1,3-dimethoxy-1,3-propanediimine (CAS No. 153953-03-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its distinctive molecular structure, which includes a cyano group and two methoxy substituents on a propanediimine backbone.

The chemical formula of N-Cyano-1,3-dimethoxy-1,3-propanediimine is C₇H₉N₃O₂, and it has a molecular weight of 167.16 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as dimethyl malonate and cyanamide. The synthesis process involves the formation of an intermediate imine, followed by the introduction of the cyano group and methoxy substituents.

One of the key features of N-Cyano-1,3-dimethoxy-1,3-propanediimine is its reactivity. The presence of the cyano group and methoxy substituents imparts unique chemical properties that make it an attractive starting material for a variety of synthetic transformations. For instance, the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles through well-established chemical reactions. This versatility has led to its use in the synthesis of complex organic molecules and pharmaceutical intermediates.

In the field of pharmaceutical research, N-Cyano-1,3-dimethoxy-1,3-propanediimine has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from N-Cyano-1,3-dimethoxy-1,3-propanediimine that exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its applications in pharmaceuticals, N-Cyano-1,3-dimethoxy-1,3-propanediimine has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Research published in Inorganic Chemistry in 2021 demonstrated that complexes formed with N-Cyano-1,3-dimethoxy-1,3-propanediimine and transition metals exhibit interesting electronic and magnetic properties. These complexes have potential applications in catalysis and as precursors for the synthesis of advanced materials such as metal-organic frameworks (MOFs).

The physical properties of N-Cyano-1,3-dimethoxy-1,3-propanediimine are also noteworthy. It is a colorless solid at room temperature with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but is insoluble in water. These solubility characteristics make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While N-Cyano-1,3-dimethoxy-1,3-propanediimine is not classified as a hazardous material under current regulations, it is advisable to handle it with standard laboratory precautions to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles and working under a fume hood to minimize exposure to vapors.

In conclusion, N-Cyano-1,3-dimethoxy-1,3-propanediimine (CAS No. 153953-03-8) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an attractive starting material for the synthesis of complex molecules with diverse biological activities and functional properties. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.